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Compound of Interest

Compound Name: L-Glucono-1,5-lactone

Cat. No.: B118746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of L-Glucono-1,5-lactone
(also known as Glucono-delta-lactone or GDL) in aqueous solutions. This document

summarizes key quantitative data, outlines detailed experimental protocols for solubility

determination, and presents a visual representation of the experimental workflow. L-Glucono-
1,5-lactone, a cyclic ester of D-gluconic acid, is a widely used excipient in the pharmaceutical

and food industries. Its solubility is a critical parameter for formulation development, influencing

dissolution rates and bioavailability.

Quantitative Solubility Data
L-Glucono-1,5-lactone is freely soluble in water. The dissolution process involves hydrolysis,

where the lactone ring opens to form an equilibrium mixture of gluconic acid and its delta- and

gamma-lactones. This hydrolysis is a key characteristic of GDL and is influenced by

temperature, concentration, and pH.

While specific data on the temperature dependence of L-Glucono-1,5-lactone's solubility is

not extensively available in publicly accessible literature, the following table summarizes the

reported solubility at ambient temperatures. It is important to note that the hydrolysis of GDL

into gluconic acid is accelerated at higher temperatures[1][2].
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Temperature (°C)
Solubility ( g/100
mL)

Solubility (g/L) Reference(s)

20 59 590 [1][2]

20 50 500 [3][4]

25 59 590 [1][5]

Note: The slight variations in reported solubility may be attributed to different experimental

methodologies and the dynamic equilibrium between the lactone and its hydrolyzed forms.

Factors Influencing Solubility
Several factors can influence the solubility of L-Glucono-1,5-lactone in aqueous solutions:

Temperature: While quantitative data is scarce, the rate of hydrolysis of GDL to gluconic acid

increases with temperature[1][2]. This suggests that the equilibrium between the lactone and

its open-chain form will shift, which may influence the overall solubility.

pH: The hydrolysis of GDL is also pH-dependent. The rate of hydrolysis is increased at high

pH[1].

Co-solvents: The presence of co-solvents, such as ethanol, can affect the solubility. L-
Glucono-1,5-lactone is sparingly soluble in alcohol[1].

Experimental Protocol for Solubility Determination
The following protocol outlines a general method for determining the solubility of L-Glucono-
1,5-lactone in an aqueous solution. This method is based on the principle of creating a

saturated solution and then quantifying the dissolved solute.

Materials:

L-Glucono-1,5-lactone powder

Distilled or deionized water
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Thermostatic shaker or water bath

Analytical balance

Volumetric flasks

Pipettes

Filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm)

High-Performance Liquid Chromatography (HPLC) system or a validated titration method

pH meter

Procedure:

Preparation of Supersaturated Solutions:

Accurately weigh an excess amount of L-Glucono-1,5-lactone powder into several

sealed containers (e.g., screw-cap vials). The excess amount should be sufficient to

ensure that undissolved solids remain at equilibrium.

Add a precise volume of the aqueous solvent (e.g., distilled water) to each container.

Equilibration:

Place the containers in a thermostatic shaker or water bath set to the desired temperature.

Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation. This ensures that the solution reaches saturation.

Sample Collection and Filtration:

After equilibration, allow the undissolved solids to settle.

Carefully withdraw an aliquot of the supernatant using a pre-warmed or pre-cooled pipette

to match the equilibration temperature, avoiding any solid particles.
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Immediately filter the aliquot through a 0.45 µm syringe filter to remove any undissolved

microparticles. The filter should also be at the equilibration temperature to prevent

precipitation.

Quantification:

Accurately dilute the filtered saturated solution with the solvent to a concentration within

the working range of the analytical method.

Quantify the concentration of L-Glucono-1,5-lactone in the diluted solution using a

validated analytical method such as HPLC or titration.

Data Analysis:

Calculate the solubility of L-Glucono-1,5-lactone in the aqueous solution at the specific

temperature, expressing the result in units such as g/L or mg/mL.

Repeat the experiment at different temperatures to determine the temperature

dependence of solubility.

Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of L-Glucono-1,5-lactone.
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1. Preparation

2. Equilibration

3. Sampling & Filtration

4. Quantification

5. Data Analysis

Weigh excess L-Glucono-1,5-lactone

Add precise volume of aqueous solvent

Place in thermostatic shaker/water bath

Agitate for 24-48 hours at constant temperature

Allow solids to settle

Withdraw supernatant

Filter through 0.45 µm filter

Dilute filtered saturated solution

Analyze by HPLC or Titration

Calculate solubility (g/L)

Click to download full resolution via product page

Fig. 1: Experimental workflow for determining the solubility of L-Glucono-1,5-lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

